![molecular formula C16H22N2O3S B2815531 N-cyclopentyl-4-(1,1-dioxido-1,2-thiazinan-2-yl)benzamide CAS No. 899952-72-8](/img/structure/B2815531.png)
N-cyclopentyl-4-(1,1-dioxido-1,2-thiazinan-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopentyl-4-(1,1-dioxido-1,2-thiazinan-2-yl)benzamide, also known as CPDTB, is a chemical compound that has attracted the attention of researchers due to its potential applications in various fields, such as medicine and agriculture. CPDTB belongs to the thiazolidinedione family of compounds and has been shown to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antifungal effects.
Scientific Research Applications
Anti-HIV Activity
Thiazinanes and its isomeric forms, which are part of the structure of “N-cyclopentyl-4-(1,1-dioxido-1,2-thiazinan-2-yl)benzamide”, have been shown to have anti-HIV activity . Specifically, 1,1-dioxido-1,2-thiazinan-1,6-naphthyridine has been shown to have anti-HIV activity by a mechanism that could work as an anti-AIDS treatment .
Analgesic Activity
Compounds with similar structures have shown analgesic activity. For example, (Z)-methyl 3- (naphthalen-1-ylimino)- 2-thia-4-azaspiro [5 5]undecane-4-carbodithioate has shown analgesic activity .
Antibiotic Activity
Thiazinane derivatives have been used in antibiotics. Cephradine, a well-known antibiotic, contains a 1,3-thiazine skeleton .
Anticoagulant Activity
Chlormezanone, a compound with a similar structure, has been utilized as an anticoagulant .
Biological Activity
Thiazinanes and their derivatives have been used in a variety of biological activities. They are a part of many drugs used in the treatment of various diseases .
Research and Development
“N-cyclopentyl-4-(1,1-dioxido-1,2-thiazinan-2-yl)benzamide” is provided to early discovery researchers as part of a collection of rare and unique chemicals . It can be used in the development of new drugs and treatments.
properties
IUPAC Name |
N-cyclopentyl-4-(1,1-dioxothiazinan-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3S/c19-16(17-14-5-1-2-6-14)13-7-9-15(10-8-13)18-11-3-4-12-22(18,20)21/h7-10,14H,1-6,11-12H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKTADIHMHYMQJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)C2=CC=C(C=C2)N3CCCCS3(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopentyl-4-(1,1-dioxido-1,2-thiazinan-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.